Cas no 253333-54-9 (Methanone,1-aziridinylbicyclo[2.2.1]hepta-2,5-dien-2-yl-)

• Product Name: Methanone,1-aziridinylbicyclo[2.2.1]hepta-2,5-dien-2-yl-
• CAS No: 253333-54-9
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 246657
• PubChem ID: 45084589
• Update Time: 2025-04-19

Methanone,1-aziridinylbicyclo[2.2.1]hepta-2,5-dien-2-yl- Chemical and Physical Properties

Names and Identifiers

• Methanone,1-aziridinylbicyclo[2.2.1]hepta-2,5-dien-2-yl-
• Aziridine,1-(bicyclo[2.2.1]hepta-2,5-dien-2-ylcarbonyl)- (9CI)
• aziridin-1-yl(3-bicyclo[2.2.1]hepta-2,5-dienyl)methanone
• 1-{BICYCLO[2.2.1]HEPTA-2,5-DIENE-2-CARBONYL}AZIRIDINE
• (Aziridin-1-yl)(bicyclo[2.2.1]hepta-2,5-dien-2-yl)methanone
• DTXSID90665627
• Aziridin-1-yl(bicyclo[2.2.1]hepta-2,5-dien-2-yl)methanone
• 253333-54-9

• Inchi： 1S/C10H11NO/c12-10(11-3-4-11)9-6-7-1-2-8(9)5-7/h1-2,6-8H,3-5H2
• InChI Key： GPCLZJLKOZDBSL-UHFFFAOYSA-N
• SMILES： O=C(C1=CC2C=CC1C2)N1CC1

Computed Properties

• Exact Mass: 161.08413
• Monoisotopic Mass: 161.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.1A^2
• XLogP3: 1

Experimental Properties

• PSA: 20.08